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Compound of Interest

Compound Name: 1-Hydroxy-2-butanone

Cat. No.: B1215904

Application Notes and Protocols for 1-Hydroxy-
2-butanone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 1-
Hydroxy-2-butanone as a versatile reagent in drug discovery, biochemical assays, and flavor
chemistry.

Introduction

1-Hydroxy-2-butanone (CAS 5077-67-8), also known as 2-oxobutanol, is a primary alpha-
hydroxy ketone.[1] It is a naturally occurring compound found in sources such as bamboo juice
and tomato leaves and is recognized for its sweet, butterscotch, and coffee-like aroma. This
reagent serves as a key intermediate in the synthesis of the anti-tuberculosis drug ethambutol
and finds applications in high-throughput screening assays and the development of flavor and
fragrance profiles.[2][3]

Physicochemical Properties and Safety
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Property Value Reference
Molecular Formula C4H802
Molecular Weight 88.11 g/mol

152.00 to 154.00 °C @ 760.00

Boiling Point
mm Hg

Flash Point 60.00 °C [4]

B Soluble in alcohol, diethyl
Solubility [5][6]
ether, and water.

Flammable liquid and vapor.
Safety Causes skin and serious eye [1]

irritation.

Application 1: Intermediate in the Synthesis of (S,S)-
Ethambutol

1-Hydroxy-2-butanone is a crucial precursor for the synthesis of (S,S)-ethambutol, a first-line
medication for the treatment of tuberculosis. The synthesis involves a key stereoselective
reductive amination step to produce the chiral intermediate (S)-2-amino-1-butanol, which is
then coupled to form ethambutol.

Logical Workflow for Ethambutol Synthesis

Reductive Amination Coupling
1-Hydroxy-2-butanone (Amine Dehydrogenase) ,,, (S)-2-Amino-1-butanol (1.2-Dichloroethane) (S,S)-Ethambutol

1-Hydroxy-2-butanone

PMA Probe

Ex: 380 nm
Em: 520 nm

Fluorescent Dihydroquinazoline Fluorescence Detection
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1-Hydroxy-2-butanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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